Cas no 135636-53-2 (Verussurinine)

• Product Name: Verussurinine
• CAS No: 135636-53-2
• MF: C₃₂H₅₁NO₉
• MW: 593.748650789261
• CID: 2036891
• Update Time: 2025-04-21

Verussurinine Chemical and Physical Properties

Names and Identifiers

• Verussurinine

• Inchi： 1S/C32H51NO9/c1-6-16(3)27(37)41-24-23-17(14-33-13-15(2)7-8-21(33)29(23,5)38)18-12-30-25(31(18,39)26(24)36)19(34)11-20-28(30,4)10-9-22(35)32(20,40)42-30/h15-26,34-36,38-40H,6-14H2,1-5H3/t15-,16?,17-,18-,19+,20-,21-,22-,23+,24+,25+,26-,28-,29?,30+,31-,32-/m0/s1
• InChI Key： KBTBHGPSEWACMW-TUXHAYILSA-N
• SMILES： CCC(C(O[C@H]1[C@H](O)[C@@]2([C@@H](C[C@]34O[C@]5([C@H]([C@]3(C)CC[C@@H]5O)C[C@@H](O)[C@H]42)O)[C@@H]2CN3[C@H](C([C@@H]12)(O)C)CC[C@H](C)C3)O)=O)C

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 42
• XLogP3: 1.612

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cerveratrum-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Cerveratrum-type alkaloids